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In the study of Middle Paleolithic tool production, the Quina and Levallois reduction strategies
represent two distinct, yet occasionally interconnected, approaches to stone tool manufacture,
primarily associated with Neanderthals. While both are sophisticated methods for producing
flakes from a prepared core, they differ significantly in their objectives, methodologies, and the
morphology of their end products. This guide provides an objective comparison of these two
technologies, supported by experimental data, detailed protocols, and visual representations of
their respective operational sequences (chaines opératoires).

Core Concepts and Objectives

Levallois Reduction Strategy: The Levallois technique is fundamentally a method of
predetermination. The core is meticulously prepared to control the size and shape of the flake
that will be detached.[1] This involves creating a hierarchical distinction between two surfaces
of the core: a striking platform surface and a flaking surface. The flaking surface is shaped with
specific convexities to guide the fracture when a flake is struck, resulting in a product of a
predictable form.[2] The primary goal is the efficient production of large, thin, and sharp flakes
or points that require minimal further modification.[1][3]

Quina Reduction Strategy: In contrast, the Quina strategy is less about producing a single
predetermined flake and more about generating a continuous supply of thick, robust flakes that
serve as blanks for heavy-duty scraping tools.[4] Quina cores are often less elaborately
prepared than Levallois cores and are characterized by an asymmetrical, often steep-angled
working face. The strategy emphasizes the production of wide, thick flakes, frequently retaining
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cortex on one edge, which provides a natural backing.[4] These flakes are then subjected to
extensive and characteristic "Quina retouch,” a steep, scalar, overlapping retouch that creates
durable, convex working edges.[4]

Quantitative Comparison of Flake and Tool
Morphology

Experimental archaeology provides quantitative data to differentiate the products of these two
strategies. The following table summarizes key morphological differences observed in flakes
and tools produced using Levallois and Quina methods. Data is synthesized from comparative
analyses, such as those illustrated in studies of the Guanyindong Cave assemblages.
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Attribute Levallois Flakes Quina Tools/Flakes Interpretation
Quina flakes are
substantially more

Mass (Q) Lower on average Higher on average robust and massive,

intended for heavy

retouch and use.

Maximum Dimension

(mm)

Generally larger and

more standardized

Variable, but often

wide

Levallois aims for
large, but
predetermined,
blanks; Quina
produces wide blanks
for transverse

scrapers.

Thickness (at 50% of

max. dimension)

Thinner and more

uniform

Significantly thicker

Thickness is a key
diagnostic feature of
Quina flakes,
providing durability for

steep retouch.

Edge Angle (degrees)

Acute, sharp cutting

edges

Steeper, more obtuse

angles (post-retouch)

Levallois flakes are
valued for their initial
sharpness; Quina
tools are shaped for
durability and scraping

tasks.

This table is a synthesis of data presented in comparative lithic studies. The specific values can

be seen in boxplot comparisons from archaeological findings, which show statistically

significant differences in these attributes between the two technologies.[3]

Experimental Protocols

The replication of these ancient technologies in a controlled setting is crucial for understanding

their mechanics and efficiency. Below are detailed methodologies for key experiments.
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Experimental Protocol 1: Levallois Preferential Flake
Production

Objective: To produce a single large, predetermined flake from a prepared core.
Materials:

e One large, high-quality flint or chert nodule (e.g., Texas chert)[5]

o Hard hammerstones of various sizes (quartzite or other hard rock)

o Safety equipment (goggles, gloves)

Methodology:

o Core Selection and Preparation (Phase 1): Select a suitable nodule. Establish a bifacial
margin around the circumference of the nodule to create two intersecting surfaces.[2]

» Surface Hierarchy (Phase 2a): Designate one surface as the primary flaking surface (upper
surface) and the other as the striking platform surface (lower surface).

» Convexity Management (Phase 2b): Shape the primary flaking surface by removing flakes
from its periphery. The goal is to create both lateral and distal convexities. This "tortoise
core" shape is what predetermines the final flake's form.[1]

o Platform Preparation (Phase 2c): Prepare a strong, faceted striking platform on the lower
surface at one end of the core. The angle between the platform and the flaking surface
should be approximately 90 degrees.[2]

o Preferential Flake Removal (Phase 3): Strike the prepared platform with a hard
hammerstone with sufficient force. The fracture will propagate along the prepared
convexities, detaching a large, thin, and sharp "Levallois flake."[5][6]

o Data Collection: All detached flakes (debitage and the final Levallois flake) are collected,
cataloged, and measured for attributes such as length, width, thickness, platform
dimensions, and mass.
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Experimental Protocol 2: Quina Flake and Scraper
Production

Objective: To produce thick, robust flakes and subsequently shape one into a Quina transverse

scraper.

Materials:

A suitable flint or chert nodule (can be of lower quality than required for Levallois)

Hard hammerstones

Safety equipment

Methodology:

Core Preparation: The initial preparation is often minimal. A striking platform is created on a
nodule. The core face is often managed to maintain a steep angle.

Flake Production: A series of thick, wide flakes are detached using a hard hammer. The
knapper often exploits a single side of the core, resulting in flakes with an asymmetrical
cross-section and often with a cortical back opposite the intended cutting edge.[7]

Blank Selection: A thick flake with a suitable morphology (e.g., a thick edge opposite a
potential cutting edge) is selected for retouching.

Quina Retouch Application: The selected blank is then modified using steep, scalar retouch.
This is achieved by striking the edge at a high angle, removing small, overlapping flakes that
often end in a step or hinge fracture. This process is repeated to create a durable, convex
working edge.[7]

Resharpening (Optional): The tool's edge can be resharpened by applying further Quina
retouch, which gradually reduces the size of the tool.

Data Collection: The resulting flakes and the final tool are measured for mass, dimensions,
thickness at multiple points, and edge angle.
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Visualization of Reduction Sequences

The following diagrams, generated using DOT language, illustrate the logical workflows
(chaines opératoires) of the Levallois and Quina reduction strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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